![molecular formula C22H27N5O3 B2584422 6-[5-[1-(Oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile CAS No. 2415490-63-8](/img/structure/B2584422.png)
6-[5-[1-(Oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile
Description
6-[5-[1-(Oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H27N5O3 and its molecular weight is 409.49. The purity is usually 95%.
BenchChem offers high-quality 6-[5-[1-(Oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[5-[1-(Oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity
Baicalein 6-O-glucoside demonstrates potent antioxidant properties. As a derivative of baicalein, it scavenges free radicals, protects cells from oxidative stress, and may contribute to overall health. Researchers have explored its potential in preventing oxidative damage-related diseases .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various pathological conditions. Baicalein 6-O-glucoside has been investigated for its anti-inflammatory activity. It modulates inflammatory pathways, inhibits pro-inflammatory cytokines, and may be useful in managing inflammatory disorders .
Anticancer Potential
Studies suggest that Baicalein 6-O-glucoside exhibits anticancer effects. It interferes with cancer cell growth, induces apoptosis (programmed cell death), and inhibits tumor progression. Researchers explore its potential as an adjunct therapy in cancer treatment .
Cardiovascular Health
Baicalein 6-O-glucoside may benefit cardiovascular health. It has vasodilatory effects, improves endothelial function, and reduces blood pressure. Research investigates its role in preventing cardiovascular diseases .
Neuroprotection
Neurodegenerative diseases are a significant health concern. Baicalein 6-O-glucoside shows promise as a neuroprotective agent. It modulates neuronal signaling, reduces oxidative stress, and may contribute to brain health .
Metabolic Disorders
Metabolic syndrome and diabetes are global health challenges. Baicalein 6-O-glucoside has been studied for its potential in managing blood glucose levels, improving insulin sensitivity, and mitigating metabolic disturbances .
properties
IUPAC Name |
6-[5-[1-(oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O3/c23-8-15-1-2-20(24-9-15)25-10-17-12-26(13-18(17)11-25)22(29)16-7-21(28)27(14-16)19-3-5-30-6-4-19/h1-2,9,16-19H,3-7,10-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQKHMOPKMZEOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2CC(CC2=O)C(=O)N3CC4CN(CC4C3)C5=NC=C(C=C5)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-{5-[1-(Oxan-4-yl)-5-oxopyrrolidine-3-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile | |
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